Cas no 42832-21-3 (5-Nitro-4-dimethylamino-2-methoxybenzonium acid)

• Product Name: 5-Nitro-4-dimethylamino-2-methoxybenzonium acid
• CAS No: 42832-21-3
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 928488
• PubChem ID: 4712174
• Update Time: 2025-06-28

5-Nitro-4-dimethylamino-2-methoxybenzonium acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-4-dimethylamino-2-methoxybenzonium acid
• STL169035
• 42832-21-3
• 4-(dimethylamino)-2-methoxy-5-nitrobenzoicacid
• AKOS003673319
• 4-(dimethylamino)-2-methoxy-5-nitrobenzoic acid
• 4-dimethylamino-2-methoxy-5-nitro-benzoic Acid
• SB81205

• MDL： MFCD04053678
• Inchi： 1S/C10H12N2O5/c1-11(2)7-5-9(17-3)6(10(13)14)4-8(7)12(15)16/h4-5H,1-3H3,(H,13,14)
• InChI Key： XEQLRISLKFDSEK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC(=C(C=1)N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.6Ų

Additional information on 5-Nitro-4-dimethylamino-2-methoxybenzonium acid

Introduction to 5-Nitro-4-dimethylamino-2-methoxybenzonium Acid (CAS No. 42832-21-3)

5-Nitro-4-dimethylamino-2-methoxybenzonium acid, identified by its Chemical Abstracts Service (CAS) number 42832-21-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This benzonium derivative, characterized by its nitro, dimethylamino, and methoxy substituents, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various therapeutic agents. The compound's structure imparts both electron-withdrawing and electron-donating effects, which are critical for modulating its reactivity and biological activity.

The nitro group in the molecule enhances its electrophilicity, making it susceptible to reduction or nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where it can serve as a versatile handle for constructing more complex molecular architectures. The dimethylamino moiety, on the other hand, introduces basicity and steric bulk, influencing both the compound's solubility and its interaction with biological targets. Additionally, the methoxy group contributes to the overall stability of the molecule while also participating in hydrogen bonding interactions, which can be exploited in drug design to improve binding affinity.

In recent years, 5-Nitro-4-dimethylamino-2-methoxybenzonium acid has been explored as a key intermediate in the development of novel pharmaceuticals. Its structural features make it a promising candidate for further derivatization to create compounds with enhanced pharmacological properties. For instance, researchers have investigated its potential as a precursor in the synthesis of antimicrobial agents, where the nitro group can be strategically reduced to form amine derivatives that exhibit broad-spectrum activity against resistant bacterial strains.

Moreover, the compound's ability to undergo metal coordination has opened up avenues in materials science and nanotechnology. The benzonium cation can interact with transition metals such as copper and iron, forming stable complexes that have applications in catalysis and as contrast agents in medical imaging. These findings highlight the multifaceted utility of 5-Nitro-4-dimethylamino-2-methoxybenzonium acid beyond traditional pharmaceutical applications.

Recent advancements in computational chemistry have further elucidated the mechanistic pathways involving this compound. Molecular modeling studies suggest that the nitro group plays a pivotal role in facilitating electron transfer processes, which are crucial for many biological functions. This insight has guided the design of more efficient synthetic routes and has provided a deeper understanding of how structural modifications can fine-tune biological activity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 5-Nitro-4-dimethylamino-2-methoxybenzonium acid itself presents an interesting challenge due to the need for precise control over reaction conditions to avoid unwanted side products. Traditional synthetic methods often involve multi-step processes that require careful optimization. However, recent innovations in green chemistry have led to more sustainable approaches, such as catalytic methods that minimize waste and energy consumption. These advancements not only improve efficiency but also align with global efforts to promote environmentally responsible chemical practices.

In clinical research, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders. The combination of electron-withdrawing and electron-donating groups in its structure allows it to interact with specific receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. While further studies are needed to fully evaluate its therapeutic potential, these preliminary results underscore the importance of exploring novel scaffolds like 5-Nitro-4-dimethylamino-2-methoxybenzonium acid.

The role of this benzonium derivative extends beyond its direct application as a drug intermediate; it also serves as a valuable tool for studying molecular interactions at the biochemical level. Researchers utilize analogs of this compound to probe enzyme mechanisms and identify new targets for therapeutic intervention. The ability to modify specific functional groups allows scientists to systematically dissect how structural features influence biological outcomes, providing critical insights into drug design principles.

As our understanding of chemical biology evolves, so does our appreciation for compounds like 5-Nitro-4-dimethylamino-2-methoxybenzonium acid. Its unique combination of structural features makes it an indispensable asset in both academic research and industrial applications. By leveraging its properties through innovative synthetic strategies and computational modeling, scientists continue to uncover new possibilities for harnessing this versatile intermediate.